Cas no 1956437-50-5 ((R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride)

• Product Name: (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride
• CAS No: 1956437-50-5
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• CID: 5153343
• Update Time: 2025-06-08

(R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride

• Inchi： 1S/C7H9ClN2.ClH/c1-5(9)7-6(8)3-2-4-10-7;/h2-5H,9H2,1H3;1H/t5-;/m1./s1
• InChI Key： ZKUOSKLBPMQQON-NUBCRITNSA-N
• SMILES： [C@@H](C1N=CC=CC=1Cl)(N)C.Cl

Additional information on (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride

Chemical Profile of (R)-1-(3-Chloropyridin-2-yl)ethanamine Hydrochloride (CAS No. 1956437-50-5)

Compound (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride, identified by its CAS number 1956437-50-5, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of amine derivatives, featuring a chiral center that contributes to its unique pharmacological properties. The presence of a 3-Chloropyridin-2-yl substituent enhances its interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for formulation development and bioavailability studies. In recent years, there has been growing interest in the synthesis and characterization of such chiral amines due to their potential applications in the development of novel therapeutic agents. The stereochemistry of (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride plays a pivotal role in determining its biological activity, making it an attractive subject for enantioselective synthesis and purification techniques.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of this compound more accurately. Molecular docking studies have shown that (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride can interact with various enzymes and receptors, suggesting its potential as a lead compound for drug development. For instance, its structural motif is reminiscent of known pharmacophores found in kinase inhibitors and other therapeutic agents targeting central nervous system disorders.

In the context of modern drug discovery, the synthesis of enantiomerically pure compounds is of paramount importance. The (R)-configuration of this amine derivative has been achieved through asymmetric synthesis methods, including chiral resolution and catalytic hydrogenation processes. These techniques not only ensure high enantiomeric purity but also allow for scalable production, which is essential for preclinical and clinical studies.

The pharmacological profile of (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride has been the focus of several preliminary studies. Researchers have investigated its potential effects on neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Preliminary data suggest that this compound may exhibit modulatory activity in these pathways, which could be relevant for treating conditions such as depression, anxiety, and neurodegenerative diseases.

Furthermore, the incorporation of the 3-Chloropyridin-2-yl group into the molecular framework introduces additional opportunities for chemical modification. This allows chemists to explore analogues with enhanced potency, selectivity, and pharmacokinetic properties. Functional group transformations such as halogen exchange, alkylation, and coupling reactions can be employed to generate a library of derivatives for high-throughput screening.

The synthetic route to (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the reduction of a nitrile intermediate using chiral catalysts followed by functional group interconversion. The use of green chemistry principles has also been considered to minimize waste and improve sustainability in the synthesis process.

In conclusion, (R)-1-(3-Chloropyridin-2-yl)ethanamine hydrochloride (CAS No. 1956437-50-5) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its potential biological activity, make it an intriguing molecule for medicinal chemists. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutics.